Cas no 87128-27-6 (4-(hydroxymethyl)benzamide)

4-(Hydroxymethyl)benzamide is a versatile organic compound featuring both a hydroxymethyl (–CH₂OH) and a benzamide (–CONH₂) functional group. This structure makes it a valuable intermediate in pharmaceutical and fine chemical synthesis, particularly for the development of bioactive molecules. Its hydroxymethyl group offers reactivity for further derivatization, enabling modifications such as esterification or etherification, while the benzamide moiety contributes to hydrogen bonding and structural stability. The compound exhibits good solubility in polar solvents, facilitating its use in solution-phase reactions. Its balanced reactivity and stability make it suitable for applications in medicinal chemistry, polymer science, and as a building block for more complex heterocyclic systems.
4-(hydroxymethyl)benzamide structure
4-(hydroxymethyl)benzamide structure
Product Name:4-(hydroxymethyl)benzamide
CAS No:87128-27-6
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD11643153
CID:838938
PubChem ID:584760
Update Time:2025-07-27

4-(hydroxymethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-(hydroxymethyl)-
    • (4-HYDROXYMETHYL)-BENZAMIDE
    • 4-(hydroxymethyl)benzamide
    • Benzamide, 4-(hydroxymethyl)- (9CI)
    • (4-hydroxymethyl)benzamide
    • 4-Hydroxymethyl-benzamid
    • 4-Hydroxymethyl-benzoesaeure-amid
    • 4-hydroxymethyl-benzoic acid amide
    • 4-(Hydroxymethyl)benzamide (ACI)
    • CS-0162592
    • 4-(hydroxymethyl)-Benzamide
    • 87128-27-6
    • ALBB-036361
    • DTXSID90342820
    • SB85085
    • SCHEMBL873232
    • p-hydroxymethyl benzamide
    • 4-Hydroxymethylbenzamide
    • AKOS008937861
    • DB-076852
    • EN300-138314
    • BS-17690
    • D82598
    • Z33545420
    • MFCD11643153
    • MDL： MFCD11643153
    • Inchi： 1S/C8H9NO2/c9-8(11)7-3-1-6(5-10)2-4-7/h1-4,10H,5H2,(H2,9,11)
    • InChI Key： CBNMHHVYVQEPCW-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(CO)=CC=1)N

Computed Properties

  • Exact Mass: 151.06300
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 356.6±25.0 °C at 760 mmHg
  • Flash Point: 169.4±23.2 °C
  • PSA: 63.32000
  • LogP: 0.97810
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(hydroxymethyl)benzamide Security Information

4-(hydroxymethyl)benzamide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(hydroxymethyl)benzamide Pricemore >>

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4-(hydroxymethyl)benzamide Production Method

Production Method 1

87128-27-6 87128-27-6
87128-27-6 87128-27-6
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane
Reference
Efficient route to deuterated aromatics by the deamination of anilines
Burglova, Kristyna; et al, Organic Letters, 2016, 18(14), 3342-3345

Production Method 2

874-89-5 874-89-5
87128-27-6 87128-27-6
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide ,  Water Catalysts: (OC-6-42)-Bromodicarbonyl[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)et… Solvents: 1,4-Dioxane ;  16 h, 110 °C
Reference
Hydration of Nitriles Enabled by PNP-manganese Pincer Catalyst
Wen, Xiaoting; et al, Asian Journal of Organic Chemistry, 2022, 11(4),

Production Method 3

6051-41-8 6051-41-8
87128-27-6 87128-27-6
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  30 min, rt
Reference
Combined Catalytic System of Scandium Triflate and Boronic Ester for Amide Bond Cleavage
Kita, Yusuke; et al, Advanced Synthesis & Catalysis, 2013, 355(17), 3391-3395

Production Method 4

1571-08-0 1571-08-0
87128-27-6 87128-27-6
Reaction Conditions
1.1 Reagents: Borate(1-), amidotrihydro-, sodium, (T-4)- Solvents: Tetrahydrofuran ;  < 5 min, rt
1.2 Solvents: Water ;  15 min, rt
Reference
Efficient synthesis of primary and secondary amides via reacting esters with alkali metal amidoboranes
Guo, Yu ; et al, Nature Communications, 2021, 12(1),

Production Method 5

910251-35-3 910251-35-3
619-56-7 619-56-7
87128-27-6 87128-27-6
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Bis(dibenzylideneacetone)palladium ,  [2′,6′-Bis(1-methylethoxy)[1,1′-biphenyl]-2-yl]dicyclohexylphosphine Solvents: 1,4-Dioxane ,  Water ;  24 h, reflux
Reference
Palladium-Catalyzed Direct Hydroxymethylation of Aryl Halides and Triflates with Potassium Acetoxymethyltrifluoroborate
Murai, Norio; et al, Organic Letters, 2012, 14(5), 1278-1281

Production Method 6

3006-96-0 3006-96-0
87128-27-6 87128-27-6
Reaction Conditions
1.1 Reagents: Triethylamine ,  Trifluoromethanesulfonic anhydride ,  Ammonium hydroxide Solvents: Dichloromethane ,  Water ;  30 min, -10 °C; 4 h, -10 °C
Reference
Triflic Anhydride Promoted Synthesis of Primary Amides and their Conversion into Nitriles
Rana, Anil; et al, SynOpen, 2018, 2(2), 0180-0191

Production Method 7

3006-96-0 3006-96-0
87128-27-6 87128-27-6
Reaction Conditions
1.1 Reagents: Diisopropylcarbodiimide ,  1-Hydroxybenzotriazole Solvents: Dimethylformamide ;  2 h, rt
2.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane
Reference
Efficient route to deuterated aromatics by the deamination of anilines
Burglova, Kristyna; et al, Organic Letters, 2016, 18(14), 3342-3345

Production Method 8

619-55-6 619-55-6
87128-27-6 87128-27-6
Reaction Conditions
1.1 Reagents: NADH Catalysts: Cytochrome P450 199A4 Solvents: Ethanol ,  Water ;  pH 7.4, 30 °C
Reference
The Stereoselective Oxidation of para-Substituted Benzenes by a Cytochrome P450 Biocatalyst
Chao, Rebecca R.; et al, Chemistry - A European Journal, 2021, 27(59), 14765-14777

Production Method 9

105-07-7 105-07-7
87128-27-6 87128-27-6
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  28 h, rt
1.2 Reagents: Sodium carbonate ;  neutralized, rt
2.1 Reagents: Sodium borohydride Solvents: Methanol ;  30 min, rt
Reference
Combined Catalytic System of Scandium Triflate and Boronic Ester for Amide Bond Cleavage
Kita, Yusuke; et al, Advanced Synthesis & Catalysis, 2013, 355(17), 3391-3395

Production Method 10

127-08-2 127-08-2
166330-03-6 166330-03-6
87128-27-6 87128-27-6
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 14 h, 50 °C; 50 °C → 0 °C
1.2 Reagents: Potassium bifluoride ;  0 °C
1.3 Reagents: Water ;  1.5 h, 0 °C; 30 min, rt
2.1 Reagents: Sodium carbonate Catalysts: Bis(dibenzylideneacetone)palladium ,  [2′,6′-Bis(1-methylethoxy)[1,1′-biphenyl]-2-yl]dicyclohexylphosphine Solvents: 1,4-Dioxane ,  Water ;  24 h, reflux
Reference
Palladium-Catalyzed Direct Hydroxymethylation of Aryl Halides and Triflates with Potassium Acetoxymethyltrifluoroborate
Murai, Norio; et al, Organic Letters, 2012, 14(5), 1278-1281

Production Method 11

76-09-5 76-09-5
74-95-3 74-95-3
87128-27-6 87128-27-6
Reaction Conditions
1.1 Reagents: Butyllithium ,  Triisopropyl borate Solvents: Tetrahydrofuran ,  Hexane ;  1.5 h, -78 °C; 1.5 h, -78 °C; 2 h, rt; 0 °C
1.2 Reagents: Methanesulfonic acid ;  1 h, rt; 0 °C
1.3 1 h, rt
2.1 Solvents: Tetrahydrofuran ;  0 °C; 14 h, 50 °C; 50 °C → 0 °C
2.2 Reagents: Potassium bifluoride ;  0 °C
2.3 Reagents: Water ;  1.5 h, 0 °C; 30 min, rt
3.1 Reagents: Sodium carbonate Catalysts: Bis(dibenzylideneacetone)palladium ,  [2′,6′-Bis(1-methylethoxy)[1,1′-biphenyl]-2-yl]dicyclohexylphosphine Solvents: 1,4-Dioxane ,  Water ;  24 h, reflux
Reference
Palladium-Catalyzed Direct Hydroxymethylation of Aryl Halides and Triflates with Potassium Acetoxymethyltrifluoroborate
Murai, Norio; et al, Organic Letters, 2012, 14(5), 1278-1281

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4-(hydroxymethyl)benzamide Suppliers

Amadis Chemical Company Limited
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(CAS:87128-27-6)4-(hydroxymethyl)benzamide
Order Number:A934734
Stock Status:in Stock
Quantity:1.0g/5.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:15
Price ($):347.0/682.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:87128-27-6)4-(hydroxymethyl)benzamide
A934734
Purity:99%/99%
Quantity:1.0g/5.0g
Price ($):347.0/682.0
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